Cas no 80419-05-2 (Dodecanoic acid, 9-chloro-, chloromethyl ester)

• Product name: Dodecanoic acid, 9-chloro-, chloromethyl ester
• CAS No: 80419-05-2
• MF: C₁₃H₂₄Cl₂O₂
• MW: 283.234462738037
• CID: 705657
• PubChem ID: 543419

Dodecanoic acid, 9-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 9-chloro-, chloromethyl ester
• chloromethyl 9-chlorododecanoate
• 9-Chlorododecanoic acid, chloromethyl ester
• NXKVVDSCGLSSDG-UHFFFAOYSA-N
• DTXSID80337568
• 80419-05-2

• Inchi： InChI=1S/C13H24Cl2O2/c1-2-8-12(15)9-6-4-3-5-7-10-13(16)17-11-14/h12H,2-11H2,1H3
• InChI Key： NXKVVDSCGLSSDG-UHFFFAOYSA-N
• SMILES： CCCC(CCCCCCCC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 282.1153354g/mol
• Monoisotopic Mass: 282.1153354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 5.3